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Compound of Interest

Compound Name: Bicine

Cat. No.: B094160 Get Quote

Introduction

Bicine, also known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent widely

used in biochemistry, molecular biology, and cell biology research.[1][2] As one of the "Good's

buffers," it is valued for its compatibility with biological systems, low toxicity, and a useful

buffering range between pH 7.6 and 9.0.[1][2][3] This makes it particularly suitable for protein

crystallization, enzyme reaction studies, and as a component in electrophoresis buffer systems.

This protocol provides a detailed, step-by-step method for preparing a 1M Bicine stock

solution, which can be diluted to the desired working concentration for various applications.

Quantitative Data Summary
The following table summarizes the essential quantitative information required for the

preparation of the Bicine stock solution.
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Parameter Value

Chemical Name N,N-Bis(2-hydroxyethyl)glycine

Molecular Formula C₆H₁₃NO₄

Molecular Weight 163.17 g/mol

CAS Number 150-25-4

Effective pH Range 7.6 – 9.0

Mass for 1L of 1M Solution 163.17 g

Experimental Protocol
This protocol describes the preparation of 1 liter of 1M Bicine stock solution.

Materials

Bicine powder (high purity, ≥99%)

High-purity, deionized (dH₂O) or Milli-Q water

10N Sodium Hydroxide (NaOH) for pH adjustment, if necessary

Equipment

Analytical balance

1000 mL volumetric flask

1 L beaker

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

pH meter (calibrated)
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Sterile 0.22 µm filter unit

Sterile storage bottles (amber glass recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

Weighing Bicine: Accurately weigh out 163.17 g of Bicine powder using an analytical

balance and place it into a 1 L beaker.

Dissolving: Add approximately 800 mL of deionized water to the beaker. Place a magnetic

stir bar in the beaker and set it on a magnetic stirrer. Stir the solution until the Bicine powder

is completely dissolved.

pH Adjustment (If Required): Although this is a stock solution, some protocols may require a

specific pH. For instance, to prepare a 1M Bicine solution at pH 8.26, slowly add 10N NaOH

dropwise while monitoring the pH with a calibrated pH meter until the desired pH is reached.

For a general stock, pH adjustment can be skipped and performed when making the final

working buffer.

Final Volume Adjustment: Carefully transfer the dissolved Bicine solution into a 1000 mL

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsewater to the flask to ensure a complete transfer of the solute. Add deionized water to

bring the final volume to the 1 L mark.

Sterilization: For long-term storage and to prevent microbial contamination, sterilize the

solution by passing it through a 0.22 µm filter into a sterile storage bottle.

Labeling and Storage: Clearly label the bottle with the solution name ("1M Bicine Stock

Solution"), concentration, preparation date, and your initials. Store the solution as

recommended below.

Workflow Diagram
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Preparation of 1M Bicine Stock Solution

1. Weigh Bicine
(163.17 g)

2. Dissolve in dH₂O
(~800 mL)

3. Adjust Final Volume
(to 1 L in Volumetric Flask)

4. Filter Sterilize
(0.22 µm filter)

5. Aliquot & Store
(Label and store appropriately)

Click to download full resolution via product page

Caption: Visual workflow for the preparation of a 1M Bicine stock solution.

Storage and Stability
Proper storage is critical to maintain the stability and performance of the Bicine stock solution.

Short-Term Storage: For use within several weeks, the solution can be stored at 2-8°C in a

refrigerator.
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Long-Term Storage: For storage longer than a few months, it is recommended to aliquot the

solution into smaller, sterile tubes and store them frozen at -20°C or -80°C. This prevents

repeated freeze-thaw cycles, which can degrade the product.

Protection from Light: To prevent potential photodegradation, store the solution in an amber

bottle or a container wrapped in aluminum foil.

Container Sealing: Ensure the storage container is well-sealed to prevent evaporation,

contamination, and changes in concentration.

When properly stored at -20°C, the 1M Bicine stock solution can be stable for up to one year. If

stored at -80°C, stability may extend to two years. Always bring the solution to room

temperature before use if it has been refrigerated or frozen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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